Cas no 146328-85-0 (5-Bromo-2-fluorobenzoic acid)

• Product Name: 5-Bromo-2-fluorobenzoic acid
• CAS No: 146328-85-0
• MF: C₇H₄BrFO₂
• MW: 219.007864952087
• MDL: MFCD00143423
• CID: 64962
• PubChem ID: 2736315
• Update Time: 2025-08-02

5-Bromo-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-fluorobenzoic acid
• RARECHEM AL BO 0757
• 2-FLUORO-5-BROMOBENZOIC ACID
• BUTTPARK 19\01-67
• 5-Bromo-2-Fluorobenzoic Acid 2-Fluoro-5-Bromobenzoic Acid
• 5-Bromo-2-fluorobenzoic
• 3-bromo-6-fluorobenzoic acid
• 5-bromo-2-fluoro-benzoic Acid
• 5-bromo-2-fluorophenylcarboxylic acid
• 2-bromo-4-fluorobenzoic acid
• Benzoic acid, 5-broMo-2-fluoro-
• 5-Bromo-2-fluorobenzoicacid97%
• 5-Bromo-2-fluorobenzoic acid 97%
• 5-Bromo-2-fluorobenzoic acid ,99%
• PubChem1312
• KSC183Q6J
• PEXAZYDITWXYNJ-UHFFFAOYSA-N
• WT1631
• SBB063448
• MFCD00143423
• PS-7897
• DTXSID20371269
• Z104510340
• 5-Bromo-2-fluorobenzoic acid, 97%
• SCHEMBL2554
• NS00124318
• FT-0643391
• J-008209
• B2974
• AB03871
• CS-W008695
• SB33710
• SY010172
• AC-3912
• AM20061079
• AKOS001309986
• EN300-15128
• 146328-85-0
• 5-Bromo-2-Fluoro Benzoic Acid
• 5-bromo-2-fluorobenzoic acid,98%
• DB-023743
• DTXCID30322303
• DB-253357
• 5-Bromo-2-fluorobenzoicacid

• MDL： MFCD00143423
• Inchi： 1S/C7H4BrFO2/c8-4-1-2-6(9)5(3-4)7(10)11/h1-3H,(H,10,11)
• InChI Key： PEXAZYDITWXYNJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C(=O)O)=C1)F

Computed Properties

• Exact Mass: 217.93800
• Monoisotopic Mass: 217.938
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 1.789
• Melting Point: 147.0 to 153.0 deg-C
• Boiling Point: 296.5±25.0 °C at 760 mmHg
• Flash Point: 133.1±23.2 °C
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 37.30000
• LogP: 2.28640
• Solubility: Not determined

5-Bromo-2-fluorobenzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H301,H319
• Warning Statement： P301+P310,P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S26
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Store at room temperature
• Safety Term：S26
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 5-Bromo-2-fluorobenzoic acid

5-Bromo-2-fluorobenzoic acid (CAS No. 146328-85-0): A Versatile Building Block in Modern Organic Synthesis

5-Bromo-2-fluorobenzoic acid (CAS No. 146328-85-0) is a highly valuable aromatic carboxylic acid derivative widely utilized in pharmaceutical, agrochemical, and materials science research. This compound, characterized by its bromo and fluoro substituents on the benzene ring, serves as a critical intermediate for constructing complex molecules. Its unique electronic properties and reactivity make it indispensable in cross-coupling reactions, Suzuki-Miyaura couplings, and peptide synthesis.

The growing demand for fluorinated compounds in drug discovery has propelled 5-Bromo-2-fluorobenzoic acid into the spotlight. Researchers frequently search for terms like "fluorobenzoic acid derivatives", "bromo-fluorobenzoic acid applications", and "CAS 146328-85-0 synthesis", reflecting its relevance in modern chemistry. Its role in designing EGFR inhibitors and PET radiotracers aligns with trends in targeted cancer therapies and diagnostic imaging.

From a synthetic perspective, the electron-withdrawing effects of both the fluoro and carboxyl groups enhance the compound's reactivity in nucleophilic aromatic substitutions. This property is frequently exploited to create biaryl structures or heterocyclic systems—key motifs in bioactive molecules. Recent publications highlight its use in developing OLED materials, addressing the surge in organic electronics research.

Quality control of 5-Bromo-2-fluorobenzoic acid involves rigorous HPLC analysis and NMR spectroscopy, ensuring ≥98% purity for research applications. Environmental considerations have also driven interest in green chemistry approaches for its production, with microwave-assisted synthesis emerging as an energy-efficient alternative. These aspects resonate with searches for "sustainable halogenated compound synthesis" and "high-purity benzoic acid derivatives".

In material science, the compound's ability to modify polymer side chains enables precise tuning of thermal stability and solubility. This aligns with industry demands for high-performance polymers in flexible electronics—a trending topic in academic and industrial forums. Patent analyses reveal increasing applications in liquid crystal formulations and photoresist materials for semiconductor manufacturing.

The stability of 5-Bromo-2-fluorobenzoic acid under various conditions makes it preferable to similar compounds like 5-chloro-2-fluorobenzoic acid in long-term storage scenarios. This characteristic, combined with its predictable reactivity pattern, explains its frequent appearance in combinatorial chemistry libraries and high-throughput screening platforms.

Regulatory compliance remains a key consideration, with proper documentation of REACH registration and SDS specifications ensuring safe handling. The compound's non-hazardous classification under standard laboratory protocols facilitates global procurement—a factor often queried in searches like "146328-85-0 shipping regulations" or "fluorobenzoic acid safety data".

Emerging applications in metal-organic frameworks (MOFs) demonstrate the compound's versatility beyond traditional organic synthesis. Researchers are exploring its use as a ligand precursor for constructing porous materials with gas storage capabilities—an area gaining traction in energy storage solutions. This interdisciplinary potential makes 5-Bromo-2-fluorobenzoic acid a recurring subject in materials chemistry literature.

For analytical chemists, the distinct 13C NMR shifts (δ 165.2 for COOH, 118.5 for Br-C, and 158.3 for F-C) provide reliable identification markers. These spectral features are frequently discussed in forums addressing "halogenated benzoic acid characterization", underscoring the compound's diagnostic utility in structural elucidation workflows.

The future trajectory of 5-Bromo-2-fluorobenzoic acid research appears closely tied to advances in catalytic fluorination techniques and flow chemistry systems. As synthetic methodologies evolve, this compound will likely maintain its status as a cornerstone in the toolkit of medicinal chemists and materials scientists alike.